Cas no 5424-92-0 ( )

• Product Name: &nbsp
• CAS No: 5424-92-0
• MF: C₁₅H₁₄Cl₂S₂
• MW: 329.307659626007
• CID: 940243
• PubChem ID: 224210
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[(4-chlorophenyl)methylsulfanylmethylsulfanylmethyl]benzene
• 1,1'-[methanediylbis(sulfanediylmethanediyl)]bis(4-chlorobenzene)
• AC1L5D4P
• AC1Q3NYC
• AR-1B4219
• CTK5A0169
• Formaldehyd-[bis-(4-chlor-benzyl)-dithioacetal]
• formaldehyde-[bis-(4-chloro-benzyl)-dithioacetal]
• KST-1B6437
• NSC12546
• DTXSID70279382
• NSC-12546
• 5424-92-0
•  

• Inchi： 1S/C15H14Cl2S2/c16-14-5-1-12(2-6-14)9-18-11-19-10-13-3-7-15(17)8-4-13/h1-8H,9-11H2
• InChI Key： ONOXSXZOHHQXFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCSCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 327.99100
• Monoisotopic Mass: 327.9913982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 50.60000
• LogP: 6.11750